Cas no 1186371-22-1 (8beta-lanosta-9(11),24-diene-3,23-dione)

8beta-lanosta-9(11),24-diene-3,23-dione structure
1186371-22-1 structure
Product Name:8beta-lanosta-9(11),24-diene-3,23-dione
CAS No:1186371-22-1
MF:C30O2
MW:392.319807052612
CID:2025010
PubChem ID:145709368
Update Time:2025-04-21

8beta-lanosta-9(11),24-diene-3,23-dione Chemical and Physical Properties

Names and Identifiers

    • 8beta-lanosta-9(11),24-diene-3,23-dione
    • coccinone D
    • Lanosta-9(11),24-diene-3,23-dione
    • 1186371-22-1
    • Inchi: 1S/C30O2/c1-19(2)17-21(31)18-20(3)22-11-15-30(8)24-9-10-25-27(4,5)26(32)13-14-28(25,6)23(24)12-16-29(22,30)7
    • InChI Key: CPWBOYCVEQKUMR-UHFFFAOYSA-N
    • SMILES: [C][C]([C]1C2(C([C]3C(=[C][C]2)C2([C](C(C([C][C]2)=O)([C])[C])[C][C]3)[C])([C])[C][C]1)[C])[C]C(/[C]=C(\[C])/[C])=O |^1:0,1,2,5,7,10,16,17,20,21,24,27,29,30,^4:8,13,14,18,19,22,23,25|

Computed Properties

  • Exact Mass: 438.349780706Da
  • Monoisotopic Mass: 438.349780706Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 871
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 34.1Ų

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